Cas no 181697-05-2 (Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-)

• Product Name: Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-
• CAS No: 181697-05-2
• MF: C₁₄H₁₃NO₃S
• MW: 275.322922468185
• CID: 1373269
• PubChem ID: 22285792
• Update Time: 2025-04-20

Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(2-oxo-2-phenylethyl)-
• 4-phenacylbenzenesulfonamide
• SCHEMBL6026667
• 4-(2-Oxo-2-phenylethyl)benzene-1-sulfonamide
• ADDQDQRGILNXTJ-UHFFFAOYSA-N
• 2-[4-aminosulfonylphenyl]-1-phenyl-ethan-1-one
• 181697-05-2
• AKOS012501366
• DTXSID60624387
• 2-(4-aminosulfonylphenyl)-1-phenylethanone

• Inchi： 1S/C14H13NO3S/c15-19(17,18)13-8-6-11(7-9-13)10-14(16)12-4-2-1-3-5-12/h1-9H,10H2,(H2,15,17,18)
• InChI Key： ADDQDQRGILNXTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC(C1C=CC=CC=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 275.06169
• Monoisotopic Mass: 275.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 77.23